BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Profile of Solvent
Yellow 98

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent Yellow 98

Cat. No.: B3422993

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Solvent Yellow 98 (C.l. 56238), a
fluorescent dye with significant applications in materials science. The document details its core
chemical and physical properties, outlines its synthesis protocol, and summarizes its primary
uses, with all quantitative data presented for clarity and ease of comparison.

Core Chemical and Physical Properties

Solvent Yellow 98 is a synthetic organic dye known for its vibrant greenish-yellow
fluorescence, high heat resistance, and good light fastness.[1][2] It is a yellow to orange
powder that is insoluble in water but readily soluble in various organic solvents.[3][4] Its primary
utility is as a colorant for a wide range of plastics and polymers.[5][6]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference
Molecular Formula C36HasNO2S [417181e110]
Molecular Weight 555.81 g/mol [4107181e11o]
CAS Registry Number 12671-74-8 / 27870-92-4 [1][41[6]

C.l. Name Solvent Yellow 98 [4]

C.l. Number 56238 [4][6]
Molecular Structure Amino ketone [4]
Appearance Yellow-orange powder [3114]

ble 2: Physicochemical and Perf

Property Value Conditions |/ Notes Reference

Insoluble in water;

Solubility Soluble in organic - [3][4]
solvents
Heat Resistance Up to 300°C In Polystyrene (PS) [1112]
] Scale of 1-8, where 8
Light Fastness Grade 7-8 ) ) [1][11]
is superior

Density ~1.118 g/cm3 Predicted [8]
Melting Point 267°C - [6]

Experimental Protocols: Synthesis of Solvent Yellow
98

The manufacturing of Solvent Yellow 98 is a multi-step chemical synthesis process. The
general methodology involves the sequential reaction of several organic precursors to build the
final complex molecule.

Detailed Methodology:
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The synthesis pathway can be summarized as follows:

Etherification: The process begins with the condensation of 4-Nitro[1.8]naphthalic anhydride
and 2-Aminobenzenethiol. This step forms a key thioether intermediate.[3][8]

e Amination and Imidization: The resulting compound is then reacted with Octadecanamine.
This reaction leads to the formation of a naphthalimide intermediate.[3][8][11]

o Diazotization: The free amino group within the molecule undergoes diazotization, a reaction
initiated by the addition of Sodium nitrite.[3][11]

e Cyclization (Ring Closure): In the presence of Copper sulfate monohydrate, a closed-loop
reaction occurs, forming the thioxanthene core structure of the dye.[3][11]

» Final Treatment: The process concludes with a final boiling step using soda or a liquid alkali
to yield the final Solvent Yellow 98 product, which is then filtered, dried, and crushed into a
powder.[3][8][11]

Synthesis Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2512046.htm
https://www.chembk.com/en/chem/SOLVENT%20YELLOW%2098
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2512046.htm
https://www.chembk.com/en/chem/SOLVENT%20YELLOW%2098
https://emperordye.com/tds/solvent-yellow-98.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2512046.htm
https://emperordye.com/tds/solvent-yellow-98.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2512046.htm
https://emperordye.com/tds/solvent-yellow-98.html
https://www.benchchem.com/product/b3422993?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2512046.htm
https://www.chembk.com/en/chem/SOLVENT%20YELLOW%2098
https://emperordye.com/tds/solvent-yellow-98.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Starting Materials

4-Nitro[1.8]naphthalic
anhydride

2-Aminobenzenet thiol

L By Amination / Intermediate . ntermediate

Final Product

Solvent Yellow 98

Cyclization

(Ring Closure) ) Alkali Treatment

Octadecanamine

i
Sodium nitrite

Copper sulfate

monohydrate

Click to download full resolution via product page

Caption: Synthesis workflow for Solvent Yellow 98.

Applications in Research and Industry

Solvent Yellow 98 is not typically used in drug development due to its nature as an industrial
dye. Its high stability and strong fluorescence make it valuable in materials science and other

technical applications.

e Plastics and Polymers: It is widely used for coloring a variety of plastics, including
polystyrene (PS), ABS, polycarbonate (PC), PET, and PMMA, often incorporated via

masterbatches.[1][6][11]
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Fluorescent Inks and Coatings: The dye's vibrant fluorescence is utilized in the formulation of
specialty inks and coatings.[2][6]

Non-Destructive Testing: It has been reported as a component in aerosol formulations for
detecting microcracks on workpiece surfaces through fluorescence.[12]

Textile Dyeing: The dye is suitable for coloring synthetic fibers such as polyester.[5]

Pigment Preparation: Solvent Yellow 98 serves as a colorant in the preparation of
fluorescent pigments, which are then used in a broader range of applications.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Technical Profile of Solvent Yellow
98]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422993#solvent-yellow-98-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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